Cas no 9004-61-9 (Hyaluronic acid)

• Product Name: Hyaluronic acid
• CAS No: 9004-61-9
• MF: C₁₄H₂₂NNaO₁₁
• MW: 403.314356327057
• MDL: MFCD00131348
• CID: 48178
• Update Time: 2025-08-05

Hyaluronic acid Chemical and Physical Properties

Names and Identifiers

• hyaluronic acid from bovine vitreous humor
• hyaluronic acid sodium from*streptococcus zooepid
• Hyaluronic acid from Cockscomb
• Hyaluronic Acid
• Hyaluronic  acid
• Hyaluronic Acid from Bovine Vitreous Humor[Substrate for Hyaluronidase] Hyaluronic Acid from Bovine Vitreous Humor [Substrate for Hyaluronidase]
• HYALURONIC ACID SODIUM SALT
• Hyaluronic Acid froM Bovine Vitreous HuMor [Substrate for Hyaluronidase]
• [BETA-SODIUM-GLUCONATE-(1,3)-BETA-N-ACETYL-D-GLUCOSAMINE-1,4-]N
• COPOLY(BETA-GLUCURONIC ACID-[1->3]-BETA-N-ACETYLGLUCOSAMINE-[1->4] SODIUM SALT
• HYALURONIC ACID NA-SALT
• HYALURONIC ACID, SODIUM SALT, STREPTOCOCCUS SPECIES
• HYALURONIC ACID SODIUM
• HYALURONIC ACID HUMAN SODIUM SALT
• acid hyaluronic
• sodiuM (2S,3S,4R,5R,6R)-3-((2S,3R,5S,6R)-3-acetaMido-5-hydroxy-6-(hydroxyMethyl)tetrahydro-2H-pyran-2-yloxy)-4,5,6-trihydroxytetrahydro-2H-pyran-2-carboxylate
• Hyaluronic Acid (11kDa)
• Hyaluronic acid

• MDL： MFCD00131348
• Inchi： 1S/C14H23NO11.Na/c1-4(17)15-5-2-6(18)7(3-16)24-14(5)26-10-8(19)9(20)13(23)25-11(10)12(21)22;/h5-11,13-14,16,18-20,23H,2-3H2,1H3,(H,15,17)(H,21,22);/q;+1/p-1/t5-,6+,7-,8-,9-,10+,11+,13-,14+;/m1./s1
• InChI Key： MAKUBRYLFHZREJ-JWBQXVCJSA-M
• SMILES： [C@@H]1(O[C@H]2[C@H](O)[C@H]([C@H](O)O[C@@H]2C(=O)[O-])O)O[C@H](CO)[C@@H](O)C[C@H]1NC(=O)C.[Na+]

Computed Properties

• Exact Mass: 776.23300
• Monoisotopic Mass: 776.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 400

Experimental Properties

• Color/Form: It is a white amorphous solid
• Density: 1.78 g/cm3
• Melting Point: No data available
• Boiling Point: 1274.4oC at 760 mmHg
• Flash Point: 724.5oC
• Refractive Index: 1.666
• Solubility: H2O: 5 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 399.71000
• LogP: -8.49480
• Merck: 4757
• Solubility: Soluble in water, insoluble in organic solvents.
• Vapor Pressure: No data available

Hyaluronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：MT7250000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Hyaluronic acid

The Comprehensive Guide to Hyaluronic Acid (CAS No. 9004-61-9): Benefits, Applications, and Innovations

Hyaluronic acid (HA), with the CAS number 9004-61-9, is a naturally occurring glycosaminoglycan widely recognized for its exceptional moisturizing and tissue-supporting properties. This biopolymer, composed of repeating disaccharide units of D-glucuronic acid and N-acetyl-D-glucosamine, is a cornerstone in skincare, medical therapeutics, and nutraceuticals. Its unique ability to retain 1000 times its weight in water makes it a sought-after ingredient for anti-aging, joint health, and wound healing applications.

In recent years, hyaluronic acid serums and dermal fillers have dominated beauty trends, fueled by consumer demand for non-invasive cosmetic procedures. Searches for "best hyaluronic acid for dry skin" or "hyaluronic acid vs collagen" reflect growing public interest. Scientifically, HA's viscoelastic properties and biocompatibility enable its use in osteoarthritis treatments (e.g., intra-articular injections) and ophthalmic surgeries as a vitreous substitute.

The production of hyaluronic acid has evolved from animal-derived extraction to fermentation-based biosynthesis using Streptococcus zooepidemicus, ensuring higher purity and reduced allergenic risks. Molecular weight (low vs high molecular weight HA) critically determines its function: high-molecular-weight HA (>1,000 kDa) excels in lubrication and moisture retention, while low-molecular-weight HA (10–300 kDa) penetrates skin layers for enhanced cellular regeneration.

Emerging research highlights HA's role in immunomodulation and COVID-19-related lung injury mitigation, where its CD44 receptor interactions may reduce cytokine storms. Meanwhile, the nutraceutical market promotes oral hyaluronic acid supplements for skin hydration from within, though bioavailability debates persist. Innovations like cross-linked HA gels extend its longevity in tissue engineering scaffolds and sustained-release drug delivery systems.

Environmental concerns drive interest in vegan hyaluronic acid alternatives, while hyaluronic acid microneedle patches gain traction for transdermal delivery. With a projected market growth to $15.6 billion by 2028 (CAGR 7.8%), HA's versatility continues to inspire biomedical breakthroughs and cosmeceutical advancements, solidifying its status as a multifunctional biomaterial.